Cas no 161596-47-0 (N-(S)-Glycidylphthalimide)

N-(S)-Glycidylphthalimide structure
Product Name:N-(S)-Glycidylphthalimide
CAS No:161596-47-0
Molecular Formula:C11H9NO3
Molecular Weight:203.194062948227
MDL:MFCD04973350
CID:94959
PubChem ID:24885100
N-(S)-Glycidylphthalimide Properties
Names and Identifiers
-
- (S)-N-Glycidylphthalimide
- (S)-2-OXIRANYLMETHYL-ISOINDOLE-1,3-DIONE
- (S)-GLYCIDYL PHTHALIMIDE
- 2-((2S)-OXIRANYLMETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
- (S)-(+)-N-(2,3-Epoxypropyl)phthalimide
- 2-[(2S)-oxiran-2-ylmethyl]-1H-isoindole-1,3(2H)-dione
- Rivaroxaban Intermediate 2
- S-(+)-N-(2,3-Epoxypropyl)phthalimide
- (S)-(+)-GLYCIDYL PHTHALIMIDE
- (S)-2-(Oxiran-2-ylmethyl)isoindoline-1,3-dione
- (S)-N-(2,3-Epoxypropyl)phthalimide
- 1-[2-(2,4-Dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]-1H-imidazole
- 2-[(2S)-oxiran-2ylmethyl]-1H-isoindole-1,3(2H)-dione
- N-(S)-Glycidylphthalimide
- 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-2-oxiranylmethyl]-
- 2-(S)-1-oxiranylmethylisoindole-1,3-dione
- 2-[(2S)-2-oxiranylmethyl]-1H-isoindole-1,3(2H)-dione
- 2-[(2S)-oxiran-2ylmethyl]-1H-isoindole-1,3(2
- 671606_ALDRICH
- AC1LEX2B
- ISO076
- PubChem21402
- Rivaroxaban Impurity 39
- (S)-(+)-GLYCIDYL PHTHALIdime
- 2-[(2S)-ox
- (S)-N-GlycidylphthaliMide, ee: 98%
- (S)-N-GlycidylphthaliMide, ee: 97.5%
- 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-oxiranylmethyl]-
- N-[(S)-Glycidyl]phthalimide
- (S)-( )-Glycidyl Phthalimide
- N-(
- 2-[[(2S)-oxiran-2-yl]methyl]isoindole-1,3-dione
- T56 BVNVJ C1- BT3OTJ &&S Form
- (S)-(+)-GlycidylPhthalimide
- (S)-(+)-N-(2,3-Epoxypropyl)phthalimide/(S)-N-Glycidylphthalimide
- GS-3726
- UNII-WWD33Z178Q
-
- MDL: MFCD04973350
- InChIKey: DUILGEYLVHGSEE-ZETCQYMHSA-N
- Inchi: 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2/t7-/m0/s1
- SMILES: O=C1C2=CC=CC=C2C(=O)N1C[C@@H]1OC1
Computed Properties
- Exact Mass: 203.058243g/mol
- Surface Charge: 0
- XLogP3: 1.2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 203.058243g/mol
- Monoisotopic Mass: 203.058243g/mol
- Topological Polar Surface Area: 49.9Ų
- Heavy Atom Count: 15
- Complexity: 291
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
- Molecular Weight: 203.19g/mol
Experimental Properties
- LogP: 0.61930
- PSA: 49.91
- Refractive Index: 10 ° (C=2.2, CHCl3)
- Boiling Point: 347.4°C at 760 mmHg
- Melting Point: 100.0 to 104.0 deg-C
- Flash Point: 163.9℃
- Color/Form: Powder
- Sensitiveness: Sensitive to humidity
- Density: 1.446
N-(S)-Glycidylphthalimide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0032WU-5g |
(S)-(+)-Glycidyl Phthalimide |
161596-47-0 | 97% | 5g |
$6.00 | 2024-06-20 | |
A2B Chem LLC | AB42942-5g |
(S)-N-Glycidylphthalimide |
161596-47-0 | 97% | 5g |
$6.00 | 2024-04-20 | |
abcr | AB261615-25 g |
(S)-N-Glycidylphthalimide, 95%; . |
161596-47-0 | 95% | 25 g |
€86.40 | 2023-07-20 | |
Advanced ChemBlocks | K12421-25G |
(S)-(+)-N-(2,3-Epoxypropyl)phthalimide |
161596-47-0 | 95% | 25G |
$90 | 2023-04-12 | |
Ambeed | A546157-5g |
(S)-2-(Oxiran-2-ylmethyl)isoindoline-1,3-dione |
161596-47-0 | 97% | 5g |
$7.0 | 2025-02-21 | |
Enamine | EN300-7209725-0.05g |
2-{[(2S)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione |
161596-47-0 | 95.0% | 0.05g |
$19.0 | 2025-03-12 | |
Fluorochem | 210522-1g |
S)-N-Glycidylphthalimide |
161596-47-0 | 95% | 1g |
£10.00 | 2022-03-01 | |
Key Organics Ltd | GS-3726-1MG |
(S)-N-Glycidylphthalimide |
161596-47-0 | >97% | 1mg |
£37.00 | 2025-02-09 | |
TargetMol Chemicals | TN6603-5 mg |
(S)-N-Glycidylphthalimide |
161596-47-0 | 99.46% | 5mg |
¥ 140 | 2023-07-11 | |
TRC | G615960-1g |
N-(S)-Glycidylphthalimide |
161596-47-0 | 1g |
$ 63.00 | 2023-09-07 |
N-(S)-Glycidylphthalimide Suppliers
atkchemica
Gold Member
(CAS:161596-47-0)N-(S)-Glycidylphthalimide
Order Number:CL16840
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:39
Price($):discuss personally
N-(S)-Glycidylphthalimide Related Literature
-
Uro? Trstenjak,Janez Ila?,Danijel Kikelj Med. Chem. Commun. 2014 5 197
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